2-(4-fluorophenoxy)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)acetamide
• InChI: InChI=1S/C20H21FN2O3/c1-2-20(25)23-10-9-14-3-6-17(11-15(14)12-23)22-19(24)13-26-18-7-4-16(21)5-8-18/h3-8,11H,2,9-10,12-13H2,1H3,(H,22,24)
• InChI Key: LLAXWNAOUYAKII-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

2-(4-fluorophenoxy)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a member of the tetrahydroisoquinoline family and has been synthesized using various methods.

Scientific Research Applications

Structural Aspects and Properties

The structural characteristics of amide-containing isoquinoline derivatives, including those similar to the compound , have been extensively studied. For instance, Karmakar, Sarma, and Baruah (2007) investigated the structural aspects of two amide-containing isoquinoline derivatives, focusing on their ability to form gels and crystalline salts upon treatment with different mineral acids. These studies highlight the importance of structural configurations in determining the physical properties of such compounds, which could have implications for their solubility, stability, and interactions in biological systems (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Chemical Reactions

The synthesis of derivatives related to the target compound has been a subject of research, aiming to explore their potential applications further. Kobayashi, Hashimoto, Shiokawa, Morikawa, and Konishi (2007) described a method for synthesizing (Z)-2-(2H-isoquinolin-1-ylidene)acetamides from 2-vinylbenzonitrile derivatives. This work underscores the versatility of isoquinoline derivatives in chemical synthesis, providing a basis for the development of new compounds with potentially valuable pharmacological properties (Kobayashi, Hashimoto, Shiokawa, Morikawa, & Konishi, 2007).

Pharmacological Applications

The exploration of pharmacological applications for isoquinoline derivatives encompasses various therapeutic areas. For example, the antiviral and antiapoptotic effects of a novel anilidoquinoline derivative were evaluated by Ghosh, Swarup, Saxena, Das, Hazra, Paira, Banerjee, Mondal, and Basu (2008) in the context of Japanese encephalitis treatment. Their findings suggest that such compounds can significantly decrease viral load and increase survival in infected models, pointing to potential applications in antiviral therapies (Ghosh et al., 2008).